Sodium N-Decanoylsarcosinate-d19
Description
Sodium N-Decanoylsarcosinate-d19 is a deuterated derivative of Sodium N-Decanoylsarcosinate, a surfactant belonging to the acyl sarcosinate class. The parent compound (CAS 30377-07-2) has the molecular formula C₁₃H₂₄NNaO₃ and a molecular weight of 265.33 g/mol . Its structure comprises a decanoyl chain (C₁₀) linked to a sarcosine moiety (N-methylglycine), with a sodium carboxylate group ensuring water solubility. The "-d19" designation indicates that 19 hydrogen atoms in the molecule are replaced with deuterium (²H), likely within the decanoyl chain, enhancing its utility in nuclear magnetic resonance (NMR) studies and isotopic tracing .
Properties
Molecular Formula |
C₁₃H₅D₁₉NNaO₃ |
|---|---|
Molecular Weight |
284.44 |
Synonyms |
N-Methyl-N-(1-oxodecyl)glycine-d19 Sodium Salt; _x000B_N-Decanoylsarcosine Monosodium Salt; Sodium N-Decanoylsarcosinate-d19; |
Origin of Product |
United States |
Comparison with Similar Compounds
Sodium n-Decanoate (CH₃(CH₂)₈COONa)
- Molecular Weight : 194.24 g/mol (vs. ~284.33 g/mol estimated for the deuterated sarcosinate)
- Structure : A straight-chain sodium carboxylate lacking the sarcosine group.
- Applications : Primarily used in detergents and emulsifiers due to its simple anionic surfactant properties.
- Key Differences: Lacks the N-methylglycine moiety, resulting in higher irritancy compared to milder sarcosinates. Non-deuterated, making it unsuitable for isotopic labeling studies. Lower cost (JPY 3,200/25g vs. deuterated surfactants priced at JPY 55,000/250mg) .
Sodium Decyl-d21 Sulfate (C₁₀D₂₁O₄SNa)
- Molecular Weight : 281.45 g/mol
- Structure : A fully deuterated sulfate ester (21 H replaced with D, 98 atom% D) with a decyl chain.
- Applications : Employed in neutron scattering and surfactant stability studies.
- Higher deuterium substitution (21 vs. 19 H replaced) .
Sodium Lauroyl Sarcosinate (Hypothetical Comparison)
- Structure: Shorter lauroyl (C₁₂) chain vs. decanoyl (C₁₀) in the target compound.
- Applications : Common in personal care products for its mildness and foaming capacity.
- Key Differences: Chain length affects critical micelle concentration (CMC) and solubility. Non-deuterated forms lack isotopic labeling utility .
Comparative Data Table
| Compound | Molecular Formula | Molecular Weight (g/mol) | Deuterium Substitution | Key Features | Applications |
|---|---|---|---|---|---|
| Sodium N-Decanoylsarcosinate-d19 | C₁₃H₅D₁₉NNaO₃ (est.) | ~284.33 | 19 H → D | N-methylglycine + deuterated decanoyl | NMR, isotopic tracing, mild surfactants |
| Sodium n-Decanoate | CH₃(CH₂)₈COONa | 194.24 | None | Straight-chain carboxylate | Industrial detergents, emulsifiers |
| Sodium Decyl-d21 Sulfate | C₁₀D₂₁O₄SNa | 281.45 | 21 H → D | Sulfate ester with deuterated chain | Neutron studies, surfactant research |
Research Findings and Functional Insights
- Isotopic Effects: Deuterium substitution in this compound may slightly alter its CMC and thermal stability compared to non-deuterated analogs, though specific data are lacking in the provided evidence .
- Cost and Availability: Deuterated surfactants (e.g., Sodium Decyl-d21 sulfate at JPY 55,000/250mg) are significantly more expensive than non-deuterated variants, reflecting specialized synthesis requirements .
- Structural Advantages : The sarcosinate group provides enhanced biocompatibility, making it preferable in cosmetics and pharmaceuticals over harsher sulfates or carboxylates .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
